Guaifenesin-D5

• Molecular Formula: C10H14O4
• Molecular Weight: 203.25 g/mol
• InChI: InChI=1S/C10H14O4/c1-13-9-4-2-3-5-10(9)14-7-8(12)6-11/h2-5,8,11-12H,6-7H2,1H3/i6D2,7D2,8D
• InChIKey: HSRJKNPTNIJEKV-RORPNYJOSA-N

Guaifenesin-D5 LC-MS Internal Standard

Guaifenesin-D5 (CAS 1329563-41-8) is a stable isotope-labeled analog of the expectorant guaifenesin, in which five hydrogen atoms are replaced by deuterium . This deuteration imparts a mass shift of +5 Da relative to the unlabeled parent, enabling its use as an ideal internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods . Guaifenesin-D5 co-elutes with guaifenesin and corrects for matrix effects and sample preparation variability, thereby significantly improving the accuracy and precision of quantitative bioanalytical assays [1].

Stable-isotope-labeled internal standard for LC-MS/MS bioanalysis

Co-eluting SIL analog supports matrix effect normalization

Designed for human plasma and urine research matrix quantification

• [1] Eichhold TH, et al. Simultaneous determination of dextromethorphan, dextrorphan, and guaifenesin in human plasma using semi-automated liquid/liquid extraction and gradient liquid chromatography tandem mass spectrometry. J Pharm Biomed Anal. 2007;43(2):586-600. PMID: 16930908. View Source

Limitations of Unlabeled Standards for Guaifenesin

Substituting Guaifenesin-D5 with alternative internal standards such as Guaifenesin-D3, Guaifenesin-13C, or unlabeled guaifenesin compromises analytical rigor. The specific +5 Da mass shift of Guaifenesin-D5 is critical for avoiding isotopic interference from natural abundance M+2 or M+4 isotopologues of the parent analyte in complex matrices . Furthermore, its isotopic purity (typically ≥98 atom% D) ensures minimal signal cross-talk and accurate quantification, whereas lower-labeled or non-deuterated analogs exhibit variable matrix effects and poorer correction efficiency .

Mass Spectrometric Differentiation

Unlabeled or non-isotopic IS cannot provide the distinct mass shift needed to avoid isotopic cross-talk, especially at high analyte concentrations.

Matrix Effect Correction

Structural analog IS may exhibit different extraction recovery and ionization efficiency, limiting effective compensation for variable matrix effects.

Validation Suitability

Methods relying on non-SIL IS are less likely to consistently meet the accuracy and precision requirements for bioanalytical method validation.

Guaifenesin-D5 vs. Isotopologues and Unlabeled Standards

Larger Mass Shift for Improved MS Differentiation

Guaifenesin-D5 is specified to have an isotopic enrichment of ≥98 atom% D, as reported by Bidepharm . In contrast, commercially available Guaifenesin-D3 typically exhibits isotopic enrichment of ≥99 atom% D but with only three deuterium atoms, resulting in a smaller mass shift that can overlap with natural isotopic peaks of the unlabeled analyte, leading to potential quantification inaccuracies in complex biological matrices [1].

Mass Shift Differentiation

Class-level inference

Guaifenesin-D5: +5 Da shift D3 isotopologue: +3 Da shift Unlabeled Guaifenesin: 0 Da

Larger shift reduces isotopic interference, supporting wider dynamic range

Comparison based on nominal mass; method-specific validation needed

Evidence Dimension	Isotopic purity (atom% D)
Target Compound Data	≥98 atom% D
Comparator Or Baseline	Guaifenesin-D3: ≥99 atom% D
Quantified Difference	Guaifenesin-D3 has ~1% higher atom% D enrichment, but Guaifenesin-D5 provides a +5 Da mass shift which is more analytically distinct from the +3 Da shift of D3, reducing the risk of isotopic interference.
Conditions	Specification per manufacturer's Certificate of Analysis

Why This Matters

Procurement of Guaifenesin-D5 ensures a mass shift that is less likely to be confounded by natural abundance isotopologues, which is critical for achieving low quantification limits in LC-MS/MS assays.

• [1] Veeprho. Guaifenesin-D3 (CAS 1189924-85-3). Product datasheet. 2023. View Source

Superior Matrix Effect Correction

Guaifenesin-D5 possesses a molecular mass of 203.25 Da, which is +5.03 Da greater than unlabeled guaifenesin (198.22 Da) due to the substitution of five hydrogen atoms with deuterium . This mass shift is sufficient to avoid any overlap with the isotopic envelope of the analyte, even at high concentrations, thereby enabling precise quantification across a wide dynamic range [1]. In contrast, using unlabeled guaifenesin as an internal standard offers no mass differentiation and cannot correct for matrix effects or recovery variations.

Matrix Effect Correction

Class-level inference

SIL-IS: co-elution normalizes ion suppression Unlabeled Guaifenesin: indistinguishable from analyte Structural analog IS: variable ionization

Essential for achieving accuracy/precision in bioanalytical method validation

SIL-IS class advantage; individual compound performance must be verified

Evidence Dimension	Molecular weight
Target Compound Data	203.25 Da (C10H9D5O4)
Comparator Or Baseline	Unlabeled guaifenesin: 198.22 Da (C10H14O4)
Quantified Difference	+5.03 Da
Conditions	Theoretical calculation based on isotopic composition

Why This Matters

A +5 Da mass shift is analytically optimal as it minimizes isotopic cross-talk and allows for accurate quantification in the presence of high endogenous analyte concentrations.

• [1] Eichhold TH, et al. Simultaneous determination of dextromethorphan, dextrorphan, and guaifenesin in human plasma using semi-automated liquid/liquid extraction and gradient liquid chromatography tandem mass spectrometry. J Pharm Biomed Anal. 2007;43(2):586-600. PMID: 16930908. View Source

Precision and Ruggedness in High-Throughput Bioanalysis

Guaifenesin-D5 is supplied with full characterization data (including NMR, HPLC, and MS) and Certificates of Analysis compliant with ICH and FDA guidelines, enabling its direct use in ANDA filings and DMF submissions [1]. In contrast, in-house synthesized or non-certified internal standards lack the rigorous documentation and batch-to-batch consistency required for regulatory acceptance, potentially delaying drug development timelines.

Method Ruggedness

Class-level inference

SIL-IS-based methods consistently support >6,200 research samples with QC accuracy within acceptance criteria

Supports large-scale bioanalytical studies with robust precision

Demonstrated in validated high-throughput LC-MS/MS workflows; individual method performance may vary

Evidence Dimension	Regulatory compliance support
Target Compound Data	Supplied with full COA, NMR, HPLC, MS data; traceable to USP/EP standards
Comparator Or Baseline	In-house synthesized or non-certified internal standards: inconsistent documentation, lack of regulatory-grade traceability
Quantified Difference	Not applicable (qualitative attribute)
Conditions	Regulatory filing requirements for ANDA/DMF

Why This Matters

Procurement of Guaifenesin-D5 mitigates regulatory risk and accelerates method validation and submission timelines.

• [1] SynZeal. rac Guaifenesin-D5 (CAS 1329563-41-8). Product datasheet. 2025. View Source

Chromatographic Co-elution and Ion Suppression Correction: Guaifenesin-D5 vs. Structural Analogs

Because Guaifenesin-D5 is chemically identical to guaifenesin except for the isotopic label, it exhibits virtually identical chromatographic retention time and ionization efficiency in electrospray ionization (ESI) [1]. This property ensures that any ion suppression or enhancement caused by the biological matrix affects both the analyte and the internal standard equally, enabling accurate correction of matrix effects . In contrast, structural analogs (e.g., bromhexine or ambroxol) used as internal standards can elute at different times and experience disparate matrix effects, leading to systematic quantification errors.

Evidence Dimension	Matrix effect correction efficiency
Target Compound Data	Co-elutes with guaifenesin; corrects for ESI matrix effects
Comparator Or Baseline	Structural analog internal standards: differential matrix effects
Quantified Difference	Not applicable (qualitative advantage)
Conditions	LC-MS/MS analysis of human plasma extracts

Why This Matters

Use of Guaifenesin-D5 ensures robust and accurate quantification even in the presence of significant matrix variability, which is essential for reliable pharmacokinetic data.

• [1] Eichhold TH, et al. Simultaneous determination of dextromethorphan, dextrorphan, and guaifenesin in human plasma using semi-automated liquid/liquid extraction and gradient liquid chromatography tandem mass spectrometry. J Pharm Biomed Anal. 2007;43(2):586-600. PMID: 16930908. View Source

Guaifenesin-D5 Application Scenarios

LC-MS/MS Method Validation in Human Plasma

Guaifenesin-D5 is employed as an internal standard in validated LC-MS/MS methods to quantify guaifenesin in human plasma during bioequivalence studies required for Abbreviated New Drug Applications (ANDAs). Its documented isotopic purity and traceability to USP/EP standards satisfy FDA guidance on bioanalytical method validation [1].

High-Throughput Clinical Analysis for ANDAs

In clinical trials investigating the pharmacokinetics of guaifenesin formulations, Guaifenesin-D5 enables accurate determination of plasma concentration-time profiles with lower limits of quantification down to 1.0 ng/mL, as demonstrated in studies using similar stable isotope-labeled internal standards [2]. This level of sensitivity is critical for assessing drug absorption and elimination in patient populations.

Metabolic Stability and In Vitro ADME Studies

Analytical chemists utilize Guaifenesin-D5 during method development and validation to assess and correct for matrix effects in diverse biological fluids (e.g., urine, saliva). Its co-elution with the analyte ensures robust quantification even in the presence of endogenous interferences, thereby improving assay ruggedness [2].

Quality Control and Impurity Profiling

Pharmaceutical quality control laboratories incorporate Guaifenesin-D5 as an internal standard in validated HPLC or LC-MS methods for the release testing of guaifenesin-containing formulations. The use of a certified reference standard ensures compliance with cGMP requirements and facilitates lot-to-lot consistency monitoring [1].

Application

Selection Property

Validation Focus

Method validation in human plasma research matrices

Stable-isotope-labeled co-eluting IS with distinct mass shift

Accuracy, precision, and matrix effect compensation

High-throughput bioanalytical studies

Ruggedness and consistent QC performance

Long-term assay reproducibility and minimal QC failures

In vitro ADME and metabolic stability assays

Precise quantification of parent drug in complex incubation media

Intrinsic clearance determination

Stability-indicating method development

Internal standard for quantifying analyte and degradation products

ICH-compliant impurity monitoring

• [1] SynZeal. rac Guaifenesin-D5 (CAS 1329563-41-8). Product datasheet. 2025. View Source
• [2] Eichhold TH, et al. Simultaneous determination of dextromethorphan, dextrorphan, and guaifenesin in human plasma using semi-automated liquid/liquid extraction and gradient liquid chromatography tandem mass spectrometry. J Pharm Biomed Anal. 2007;43(2):586-600. PMID: 16930908. View Source